Cas no 2171816-95-6 (tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate)

• Product Name: tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate
• CAS No: 2171816-95-6
• MF: C₁₃H₂₆FNO₄S
• MW: 311.413246631622
• CID: 6008098
• PubChem ID: 165735740
• Update Time: 2025-10-30

tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate
• EN300-1577486
• 2171816-95-6
• tert-butyl N-[4-(fluorosulfonyl)-2-(2-methylpropyl)butyl]carbamate

• Inchi： 1S/C13H26FNO4S/c1-10(2)8-11(6-7-20(14,17)18)9-15-12(16)19-13(3,4)5/h10-11H,6-9H2,1-5H3,(H,15,16)
• InChI Key： YMQNAIGWLYAOOW-UHFFFAOYSA-N
• SMILES： S(CCC(CNC(=O)OC(C)(C)C)CC(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 311.15665765g/mol
• Monoisotopic Mass: 311.15665765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate

Research Brief on tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate (CAS: 2171816-95-6)

The compound tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate (CAS: 2171816-95-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biochemical properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate, which make it a promising candidate for the development of novel enzyme inhibitors. The fluorosulfonyl group, in particular, has been identified as a key functional moiety that enables selective interactions with target proteins, thereby modulating their activity. Researchers have employed advanced synthetic strategies to optimize the compound's stability and bioavailability, ensuring its suitability for further preclinical evaluation.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting a specific class of proteases involved in inflammatory pathways. The study utilized a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mechanism of tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate with the target enzyme. These findings provide a solid foundation for the rational design of next-generation therapeutics targeting inflammatory diseases.

Another notable research effort explored the compound's potential as a prodrug. By leveraging its carbamate functionality, researchers were able to design derivatives that exhibit enhanced metabolic stability and controlled release profiles. This approach holds promise for improving the pharmacokinetic properties of existing drugs, thereby addressing challenges related to drug delivery and patient compliance.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate. Recent publications have addressed these issues by proposing novel catalytic methods and green chemistry principles to streamline the production process. These innovations not only reduce environmental impact but also enhance the compound's accessibility for further research and development.

In conclusion, tert-butyl N-4-(fluorosulfonyl)-2-(2-methylpropyl)butylcarbamate (CAS: 2171816-95-6) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes and demonstrated biological activities position it as a valuable tool for drug discovery. Future research should focus on expanding its therapeutic applications and overcoming existing synthetic and formulation challenges to fully realize its potential.